Cas no 1610380-87-4 ((1R)-1-(1-benzyl-1H-1,2,3-triazol-4-yl)ethan-1-ol)

• Product Name: (1R)-1-(1-benzyl-1H-1,2,3-triazol-4-yl)ethan-1-ol
• CAS No: 1610380-87-4
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 4608994
• Update Time: 2025-10-28

(1R)-1-(1-benzyl-1H-1,2,3-triazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)ethan-1-ol >96%ee
• 1H-1,2,3-Triazole-4-methanol, α-methyl-1-(phenylmethyl)-, (αR)-
• (1R)-1-(1-benzyl-1H-1,2,3-triazol-4-yl)ethan-1-ol

• Inchi： 1S/C11H13N3O/c1-9(15)11-8-14(13-12-11)7-10-5-3-2-4-6-10/h2-6,8-9,15H,7H2,1H3/t9-/m1/s1
• InChI Key： MRHOPRBQUJHPOX-SECBINFHSA-N
• SMILES： C(C1C=CC=CC=1)N1N=NC([C@H](O)C)=C1

Additional information on (1R)-1-(1-benzyl-1H-1,2,3-triazol-4-yl)ethan-1-ol

Introduction to (1R)-1-(1-benzyl-1H-1,2,3-triazol-4-yl)ethan-1-ol and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, (1R)-1-(1-benzyl-1H-1,2,3-triazol-4-yl)ethan-1-ol, with the CAS number 1610380-87-4, has garnered significant attention due to its unique structural properties and potential applications. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in the field of medicinal chemistry.

The molecular structure of (1R)-1-(1-benzyl-1H-1,2,3-triazol-4-yl)ethan-1-ol consists of a benzyl group attached to a triazole ring, which is further linked to an ethanol moiety. This arrangement confers upon the compound a high degree of versatility, enabling it to interact with various biological targets. The presence of the triazole ring is particularly noteworthy, as triazoles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

In recent years, there has been a surge in research focused on developing novel compounds with triazole scaffolds. The triazole moiety is highly favored in medicinal chemistry due to its ability to form stable bonds with biological targets, thereby enhancing the efficacy of therapeutic agents. The benzyl group in (1R)-1-(1-benzyl-1H-1,2,3-triazol-4-yl)ethan-1-ol further contributes to its pharmacological potential by influencing its solubility and metabolic stability.

The stereochemistry of the compound, specifically the (R) configuration at the chiral center, is another critical factor that influences its biological activity. Chiral molecules often exhibit different pharmacological profiles depending on their stereochemical orientation, making the precise control of stereochemistry essential in drug development. The (R)-configuration of (1R)-1-(1-benzyl-1H-1,2,3-triazol-4-yl)ethan-1-ol has been shown to enhance its binding affinity to certain biological targets, thereby improving its therapeutic potential.

One of the most compelling aspects of (1R)-1-(1-benzyl-1H-1,2,3-triazol-4-yl)ethan-1-ol is its potential application in the development of novel therapeutic agents. Recent studies have demonstrated that this compound exhibits inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, research has shown that it can modulate the activity of enzymes such as kinases and phosphodiesterases, which are implicated in cancer and inflammatory diseases.

The ethanol moiety in the compound's structure also plays a crucial role in its pharmacological profile. Ethanol-derived molecules are known for their ability to enhance drug delivery and bioavailability. By incorporating an ethanol group into the molecular framework of (1R)-1-(benzyl-lH-l ,2 ,3 -triaz ol -4 -y l)ethan-l -o l, researchers have been able to improve its solubility and permeability across biological membranes. This enhancement is particularly important for developing drugs that require efficient absorption and distribution within the body.

In addition to its pharmacological potential, (lR)-l-(l-ben z y l-l H-l ,2 ,3 -tria z ol -4 -y l)etha n-l -o l has also been explored for its role in chemical synthesis. The triazole ring serves as a versatile handle for further functionalization, allowing chemists to design more complex molecules with tailored properties. This flexibility makes it an invaluable building block for synthetic chemists working on drug discovery and development.

The synthesis of (lR)-l-(l-ben z y l-l H-l ,2 ,3 -tria z ol -4 -y l)etha n-l -o l involves several key steps that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the formation of the triazole ring through cycloaddition reactions between organic azides and alkynes. Subsequent steps involve functionalization of the benzyl group and stereochemical resolution to obtain the (R)-configuration. Each step is carefully optimized to ensure high yield and purity, underscoring the importance of meticulous synthetic planning.

The latest advancements in computational chemistry have further enhanced our understanding of the properties of (lR)-l-(l-ben z y l-l H-l ,2 ,3 -tria z ol -4 -y l)etha n-l -o l. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at an atomic level. These predictions are invaluable for guiding experimental design and optimizing drug candidates before they enter clinical trials.

In conclusion,(lR)-l-(l-ben z y l-l H-l ,2 ,3 -tria z ol -4 -y l)etha n-l -o l, with CAS number1610380--87--4, represents a significant advancement in chemical research with implications for pharmaceutical development. Its unique structural features and promising biological activities make it a compelling candidate for further investigation. As research continues to uncover new applications for this compound,(lR)--(l--ben z y l--l H--l ,2 ,3 --tria z ol --4 --y l)etha n--l --o l strong >is poised to play a crucial role in shaping the future of medicinal chemistry.